No Head-Twitch Response in Rodent Models
In mouse experiments, only tertiary amines (psilocin, psilocybin, psilacetin) induced head-twitch responses (HTR), with ED₅₀ values of 0.11–0.29 mg/kg i.p. [1]. Aeruginascin, a quaternary ammonium compound, did not produce HTR at any dose tested in mice [1]. This finding was independently replicated in rats, where only psilocybin induced HTR while aeruginascin, baeocystin, and norbaeocystin produced no head-twitch response at any dose [2].
| Evidence Dimension | Head-twitch response (HTR) in rodents — a behavioral marker of 5-HT2A-mediated psychedelic activity |
|---|---|
| Target Compound Data | Aeruginascin: No HTR at any dose tested (mice and rats, i.p. administration) |
| Comparator Or Baseline | Psilocybin: ED₅₀ = 0.11–0.29 mg/kg i.p. in mice; robust HTR in rats |
| Quantified Difference | Qualitative — complete absence of HTR for aeruginascin versus robust, dose-dependent induction by psilocybin (ED₅₀ 0.11–0.29 mg/kg) |
| Conditions | Mouse HTR assay (Glatfelter 2022, C57BL/6J mice, i.p. injection); rat HTR assay (Rakoczy 2024, Long Evans rats) |
Why This Matters
Procurement of aeruginascin rather than psilocybin is essential for experimental paradigms requiring 5-HT2A receptor engagement without the confounding variable of hallucinogenic-like behavioral activation.
- [1] Glatfelter GC, Pottie E, Partilla JS, Sherwood AM, Kaylo KW, Pham DNK, Naeem M, Sammeta VR, DeBoer S, Golen JA, Hulley EB, Stove CP, Chadeayne AR, Manke DR, Baumann MH. Structure–Activity Relationships for Psilocybin, Baeocystin, Aeruginascin, and Related Analogues to Produce Pharmacological Effects in Mice. ACS Pharmacol Transl Sci. 2022;5(11):1181–1196. doi:10.1021/acsptsci.2c00177 View Source
- [2] Rakoczy RJ, Runge GN, Sen AK, Sandoval O, Nguyen Q, Roberts BR, Sciortino JH, Gibbons WJ, Friedberg LM, Jones JA, McMurray MS. Pharmacological and behavioural effects of tryptamines present in psilocybin-containing mushrooms. Br J Pharmacol. 2024;181(19):3627–3641. doi:10.1111/bph.16466 View Source
